3-Methylamino-4-phenoxy-5-sulfamylbenzyl alcohol

• CAS No.: 62273-28-3
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol
• IUPAC Name: 5-(hydroxymethyl)-3-(methylamino)-2-phenoxybenzenesulfonamide
• InChI: InChI=1S/C14H16N2O4S/c1-16-12-7-10(9-17)8-13(21(15,18)19)14(12)20-11-5-3-2-4-6-11/h2-8,16-17H,9H2,1H3,(H2,15,18,19)
• InChI Key: NYXGWHUICJWIRE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC(=C1)CO)S(=O)(=O)N)OC2=CC=CC=C2

Description

3-Methylamino-4-phenoxy-5-sulfamylbenzyl alcohol is a useful research compound. Its molecular formula is C14H16N2O4S and its molecular weight is 308.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3-amino-4-phenoxy-5-sulfamylbenzyl alcohol (8.8 g; prepared as described in Example 2), methyl iodide (2.1 ml), sodium hydrogen carbonate (5.0 g) and hexamethylphosphoric triamide (45 ml) is stirred at 22°-25° C. for 18 hours. The mixture is then diluted with water (about 500 ml) to precipitate crude 3-methylamino-4-phenoxy-5-sulfamylbenzyl alcohol. After recrystallization from aqueous ethanol it is obtained with a melting point of 167°-168° C.